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Get Quote

BAY-678 Key Technical Data

Here is a summary of the quantitative data and properties of BAY-678 for your reference.

Table 1: Physicochemical Properties & Biological Activity

Property &
Activity

Value / Description Source / Comment

Molecular
Weight

400.35 g/mol [1] [2]

CAS Number 675103-36-3 [1] [2]

Formula C20H15F3N4O2 [1] [2]

HNE IC50 20 nM Human Neutrophil Elastase

[1] [3] [2]

HNE Ki 15 nM Human Neutrophil Elastase

[1] [3]

Selectivity >2,000-fold selective over 21 other serine proteases

(all IC50 > 30 µM)

[1] [3] [2]
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Table 2: In Vivo Formulation & Solubility

Parameter Protocol 1 Protocol 2

Solvent 10% DMSO + 40% PEG300 + 5% Tween-80 + 45%

Saline

10% DMSO + 90% Corn

Oil

Concentration ≥ 2.5 mg/mL (6.24 mM) ≥ 2.5 mg/mL (6.24 mM)

Preparation
Note

Add co-solvents sequentially in the order listed. Add co-solvents
sequentially.

Reference [1] [2] [1]

Critical Consideration for Animal Models

A key factor for successful in vivo experimentation is a significant difference in the compound's potency

between species.

Potency in Humans vs. Rodents: BAY-678 is highly potent against human neutrophil elastase
(HNE) with a Ki of 15 nM [1] [3]. However, it is much weaker against mouse and rat neutrophil

elastase, with Ki values of 700 nM and 600 nM, respectively [3].

Implication for Your Study: This potency difference means that BAY-678 is expected to be
inactive in standard rodent in vivo models unless the experimental setup specifically involves
the administration of human NE [3]. You may need to use significantly higher doses or consider

alternative animal models.

Suggested Troubleshooting & FAQ Framework

Since direct troubleshooting data is unavailable, here is a logical framework you can use to develop your

own guides, based on the information we have.

Frequently Asked Questions (FAQ)

Q: What is the recommended storage condition for BAY-678?
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A: As a solid powder, it should be stored at -20°C, and this stable for up to 3 years. Once

dissolved in DMSO, the stock solution can be stored at -80°C for 6 months to 2 years [1] [2].

Q: Why might my in vivo experiment in mice show no effect?

A: This is most likely due to the low potency of BAY-678 against murine neutrophil elastase.

The probe was designed for and is highly specific to the human enzyme [3]. Consider
validating your model with a positive control or using a model that involves human NE.

Troubleshooting Guide Template

Problem Possible Cause Suggested Action

Poor solubility in
formulation

Incorrect preparation

order or solvent ratios.

Follow the preparation tables exactly, adding co-

solvents sequentially from left to right [1] [2].

Lack of efficacy in
rodent model

Low potency against

rodent elastase.

Review the model; consider using a system with

human NE or a different inhibitor potent against
murine NE [3].

Unexpected
toxicity

Formulation issue or
incorrect dosage.

Verify the concentration and purity of your stock
solution. Ensure the in vivo formulation is prepared

correctly without precipitation.

Experimental Workflow for Administration

The following diagram outlines the key stages and decision points for planning and conducting an in vivo

experiment with BAY-678.
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Pre-Administration Planning

Administration & Monitoring

Analysis & Troubleshooting

Plan BAY-678 In Vivo Experiment

Confirm Animal Model
(Human NE vs. Native Rodent NE)

Prepare Stock Solution
(DMSO)

Prepare Working Formulation
(Follow Protocol 1 or 2)

Dose Calculation
(Account for species potency difference)

Administer BAY-678
(Oral Gavage Recommended)

Monitor Animal Health
(Check for formulation issues)

Collect Tissues/Blood
(At predetermined timepoints)

Analyse Efficacy
(e.g., HNE inhibition, biomarkers)

Verify Formulation & Dosing
(Was prep protocol followed?)
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No Expected Effect?

Check Species Specificity
(Is model suitable?)

Yes

Proceed with Data Interpretation

No

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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